Cas no 765914-72-5 (Benzene, 1-bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitro-)

• Product Name: Benzene, 1-bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitro-
• CAS No: 765914-72-5
• MF: C₁₃H₈BrF₂NO₃
• MW: 344.108329772949
• CID: 1785697
• PubChem ID: 57418759
• Update Time: 2025-04-21

Benzene, 1-bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitro-
• HOPHDXVMJFREDE-UHFFFAOYSA-N
• DTXSID101204400
• 1-Bromo-2-(2,4-difluorophenoxy)-4-methyl-5-nitrobenzene
• 1-Bromo-2-(2,4-difluoro-phenoxy)-4-methyl-5-nitro-benzene
• 765914-72-5
• SCHEMBL2443486

• Inchi： 1S/C13H8BrF2NO3/c1-7-4-13(9(14)6-11(7)17(18)19)20-12-3-2-8(15)5-10(12)16/h2-6H,1H3
• InChI Key： HOPHDXVMJFREDE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1OC1C=CC(=CC=1F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.96554
• Monoisotopic Mass: 342.96556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37